Cas no 61258-25-1 (3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, monoethyl ester)

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, monoethyl ester structure
61258-25-1 structure
Product Name:3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, monoethyl ester
CAS No:61258-25-1
MF:C11H12NO4
MW:222.217283248901
CID:486888
PubChem ID:51541626
Update Time:2025-04-19

3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-, monoethyl ester
    • 5-ethoxycarbonyl-2,6-dimethylpyridine-3-carboxylate
    • 5-(Ethoxycarbonyl)-2,6-dimethylpyridine-3-carboxylate
    • 61258-25-1
    • DTXSID80680167
    • Inchi: 1S/C11H13NO4/c1-4-16-11(15)9-5-8(10(13)14)6(2)12-7(9)3/h5H,4H2,1-3H3,(H,13,14)/p-1
    • InChI Key: UXGIEYNFUOSRFI-UHFFFAOYSA-M
    • SMILES: O(CC)C(C1=CC(C(=O)[O-])=C(C)N=C1C)=O

Computed Properties

  • Exact Mass: 222.07666
  • Monoisotopic Mass: 222.07663286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • PSA: 79.32
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